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Compound of Interest

Compound Name: Sodium tert-butoxide

Cat. No.: B1324477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium tert-butoxide, a critical reagent
in organic synthesis. This document focuses on its Chemical Abstracts Service (CAS) number,
key identifiers, and detailed methods for its positive identification and characterization. The
information is tailored for professionals in research and development who require precise and
reliable data for their work.

Core Identification and Properties

Sodium tert-butoxide is a strong, non-nucleophilic base widely employed in various chemical
transformations, including dehydrohalogenations, isomerizations, and as a key component in
palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination. Its high
reactivity and sensitivity to moisture necessitate accurate identification and handling.

Chemical Identifiers

Proper identification begins with its universally recognized identifiers. The primary identifier is
the CAS number, which is unique to this chemical substance.
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Identifier Value

CAS Number 865-48-5[1]

IUPAC Name Sodium 2-methylpropan-2-olate[2]
Molecular Formula CaHoNaO[1]

Molecular Weight 96.10 g/mol

EC Number 212-741-9

InChl Key MFRIHAYPQRLWNB-UHFFFAOYSA-N[1]

Sodium t-butoxide, NaOtBu, STB, Sodium tert-
Synonyms
butanolate

Physical and Chemical Properties

The physical and chemical properties of sodium tert-butoxide are crucial for its storage,
handling, and use in reactions. It is a white to off-white solid that is highly reactive with water
and sensitive to air.

Property Value

Appearance White to light-yellow crystalline powder
Melting Point 180 °C (decomposes)

Density ~1.025 g/cms3

Flash Point 14 °C (57 °F)[1]

Water Solubility Reacts violently[3]

Acidity (pKa of conj. acid) ~19 (for tert-butanol)[1]

Analytical and Spectroscopic Identification

Positive identification and purity assessment of sodium tert-butoxide require a combination of
analytical and spectroscopic techniques. Due to its hygroscopic nature, proper sample handling
under an inert atmosphere is critical for accurate analysis.
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Spectroscopic Data

Spectroscopic methods provide a fingerprint for the molecular structure of sodium tert-

butoxide.
Technique Expected Peaks / Chemical Shifts
0 ~1.3 ppm (singlet, 9H, C(CHs)3). Note: The
1H NMR single peak is due to the nine equivalent protons
of the three methyl groups.
Two peaks expected: d ~70 ppm (C(CHs)s3) and
13C NMR 0 ~30 ppm (C(CHs)3). Note: Shifts can vary

based on solvent.

FT-IR (KBr Pellet)

~2970 cm~1 (C-H stretch, asymmetric), ~2860
cm~1 (C-H stretch, symmetric), ~1360 cm~1 (C-
H bend, t-butyl group), ~1180 cm~1 (C-O
stretch). Note: Broad peaks around 3400 cm~1

and 1640 cm~1 indicate water contamination.[4]

Raman Spectroscopy

Data not readily available in surveyed literature.
Key vibrational modes would be expected to

overlap with IR data.

Identification Workflow

The following diagram outlines a logical workflow for the comprehensive identification and

quality control of a sodium tert-butoxide sample.
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Caption: Logical workflow for the identification and QC of sodium tert-butoxide.

Experimental Protocols
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Detailed methodologies are essential for reproducible and accurate characterization. The
following protocols are standard methods for the analysis of sodium tert-butoxide.

Assay by Neutralization Titration

This method determines the purity of sodium tert-butoxide by titrating it as a base with a
standardized acid.

e Principle: Sodium tert-butoxide reacts with a strong acid (HCI) in a 1:1 molar ratio. The
endpoint is detected using a pH indicator or potentiometrically. (CHs)sCONa + HCI -
(CHs)3COH + NacCl

e Reagents and Equipment:
o Standardized 0.5 M Hydrochloric Acid (HCI) solution
o Phenolphthalein indicator solution
o Anhydrous methanol or isopropanol
o Analytical balance
o 50 mL burette
o 250 mL Erlenmeyer flask
o Magnetic stirrer and stir bar
e Procedure:

o Working under an inert atmosphere (glovebox or nitrogen blanket), accurately weigh
approximately 2.0 g of the sodium tert-butoxide sample into a 250 mL Erlenmeyer flask.

o Immediately add 50 mL of anhydrous methanol to dissolve the sample. Add a magnetic stir
bar.

o Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

o Fill a 50 mL burette with the standardized 0.5 M HCI solution and record the initial volume.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1324477?utm_src=pdf-body
https://www.benchchem.com/product/b1324477?utm_src=pdf-body
https://www.benchchem.com/product/b1324477?utm_src=pdf-body
https://www.benchchem.com/product/b1324477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Titrate the sodium tert-butoxide solution with the HCI, stirring continuously. Add the
titrant dropwise as the endpoint approaches.

o The endpoint is reached when the pink color of the solution permanently disappears.
Record the final volume of HCI used.

o Repeat the titration at least twice more for accuracy.

o Calculation: Purity (%) = (V_HCI x M_HCI x MW_NaOtBu) / (W_sample) x 100

[e]

V_HCI = Volume of HCl used (L)

o

M_HCI = Molarity of HCI (mol/L)

[¢]

MW _NaOtBu = Molecular weight of sodium tert-butoxide (96.10 g/mol )

[e]

W_sample = Weight of the sample (g)

Water Content by Karl Fischer Titration

This protocol determines the water content, which is critical given the compound's reactivity
with water. The method accounts for the fact that sodium tert-butoxide reacts with water to
form sodium hydroxide, which is then neutralized in the Karl Fischer reagent, regenerating
water that is subsequently titrated.

e Principle: The sample is added to a Karl Fischer solvent, and any water present (or formed in
situ from NaOH) reacts with the iodine in the Karl Fischer titrant. Salicylic acid is added as a
buffer to ensure complete neutralization of the basic species.

» Reagents and Equipment:

Volumetric Karl Fischer titrator

o

[¢]

Two-component Karl Fischer reagents (titrant and solvent)

[e]

Salicylic acid

[e]

Airtight weighing boat or syringe for sample introduction
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e Procedure:

o

Prepare the Karl Fischer titrator according to the manufacturer's instructions.

o Add 50 mL of the Karl Fischer solvent and approximately 10 g of salicylic acid to the
titration cell.

o Titrate the solvent to a dry endpoint to eliminate any residual moisture.

o Accurately weigh approximately 1 g of the sodium tert-butoxide sample in an airtight
container.

o Quickly add the sample to the titration cell.
o Start the titration and record the volume of titrant required to reach the endpoint.

» Calculation: The instrument software typically calculates the water content automatically
based on the titrant strength and sample weight.

Application in Synthesis: The Buchwald-Hartwig
Amination

Sodium tert-butoxide is a cornerstone base in the Buchwald-Hartwig amination, a palladium-
catalyzed cross-coupling reaction for forming carbon-nitrogen bonds. Its role is to deprotonate
the amine, facilitating the catalytic cycle.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination using NaO*Bu.

Safety and Handling

Sodium tert-butoxide is a hazardous material that requires strict safety protocols. It is
flammable, corrosive, and reacts violently with water.
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Hazard Summary

o Flammable Solid (H228): Can ignite from friction or heat.
o Self-heating (H251): May catch fire when exposed to air in large quantities.
e Corrosive (H314): Causes severe skin burns and eye damage.

o Reacts violently with water (EUH014).

Safe Handling Workflow

Adherence to a standard operating procedure is mandatory when working with sodium tert-

butoxide.
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Preparation

Review Safety Data Sheet (SDS)

A/

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

A
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A
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(Glovebox or Nitrogen/Argon)

Handling &vDispensing
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A 4

Use Spark-Proof Tools

A/

Weigh Solid Quickly

A/

Seal Container Tightly After Use

After Use
Emergency & Disposal
\
Spill: Cover with Dry Sand/Soda Ash Fire: Use Dry Chemical Powder (Class D) Waste: Quench slowly in isopropanol,
Do NOT use water Do NOT use water then neutralize with acid

A4

Dispose as Hazardous Waste
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Caption: Workflow for the safe handling and disposal of sodium tert-butoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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